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Compound of Interest

Compound Name: 2-Methyl-4-isopropylheptane

Cat. No.: B14542083

An In-depth Technical Guide to the Chemical Structure and Bonding of 2-Methyl-4-
isopropylheptane

This technical guide provides a detailed analysis of the chemical structure and bonding of 2-
Methyl-4-isopropylheptane, a branched-chain alkane. The information is intended for
researchers, scientists, and professionals in the field of drug development and chemical
sciences.

Molecular Identity and Nomenclature

2-Methyl-4-isopropylheptane is a saturated hydrocarbon with the chemical formula C11Hz24.[1]
[2][3] According to the International Union of Pure and Applied Chemistry (IUPAC)
nomenclature, its systematic name is 2-methyl-4-(propan-2-yl)heptane.[4] The structure
consists of a seven-carbon main chain (heptane) with a methyl group (-CHs) at the second
carbon position and an isopropyl group (-CH(CHs)2) at the fourth position.

Key Identifiers:

Molecular Formula: C11H24[1][2][4]

Molecular Weight: 156.31 g/mol [1][4]

CAS Number: 61868-98-2[2][3]

SMILES: CCCC(CC(C)C)C(C)C[1][4]
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e InChiKey: ADLZFTVQXMDTCY-UHFFFAOY SA-N[1][4]

Chemical Structure and Bonding

The molecular structure of 2-Methyl-4-isopropylheptane is characterized by single covalent
bonds between its carbon and hydrogen atoms.

o Hybridization: All carbon atoms in the 2-Methyl-4-isopropylheptane molecule are sp3
hybridized. This hybridization results from the mixing of one 2s orbital and three 2p orbitals to
form four equivalent sp® hybrid orbitals. These orbitals arrange themselves in a tetrahedral
geometry around each carbon nucleus to minimize electron-pair repulsion, leading to bond
angles of approximately 109.5°.

e Bonding: The molecular framework is built upon two types of single covalent bonds (sigma
bonds):

o Carbon-Carbon (C-C) Sigma (o) Bonds: These are formed by the head-on overlap of sp3
hybrid orbitals from adjacent carbon atoms.

o Carbon-Hydrogen (C-H) Sigma (o) Bonds: These result from the overlap of an sp3 hybrid
orbital from a carbon atom and the 1s orbital of a hydrogen atom.

» Molecular Geometry: The overall three-dimensional shape of the molecule is a result of the
tetrahedral arrangement around each carbon atom. The molecule features five rotatable
bonds, allowing for conformational flexibility.[4] Due to the free rotation around the C-C single
bonds, the molecule can exist in various conformations (e.g., staggered and eclipsed). The
staggered conformations are energetically more favorable due to lower torsional strain.

The structural formula is depicted below:

Physicochemical Properties

A summary of the known physical and computed properties of 2-Methyl-4-isopropylheptane is
presented in the table below. This data is crucial for understanding its behavior in various
chemical and physical processes.
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Property Value Reference
Molecular Formula C11H24 [11[2][4]
Molecular Weight 156.31 g/mol [1]14]
Boiling Point 172 °C [2]
Density 0.748 g/mL [1]
Refractive Index 1.421 [1][2]
Molar Volume 208.9 mL/mol [1]
XLogP3-AA (Lipophilicity) 5.3 [4]
Hydrogen Bond Donor Count 0 [4]
Hydrogen Bond Acceptor

C)(;untg p 0 L
Rotatable Bond Count 5 [4]

Experimental Protocols

Detailed experimental protocols for the specific synthesis or analysis of 2-Methyl-4-
isopropylheptane are not readily available in peer-reviewed literature. As a simple alkane, it is
typically a component of complex hydrocarbon mixtures like petroleum fractions. Its isolation
would involve fractional distillation and chromatographic techniques. Synthesis could be
envisioned through Grignard reactions or other standard C-C bond-forming methods in organic
chemistry, but specific, validated protocols for this particular isomer are not prominently
documented.

Visualizations

The following diagram illustrates the chemical structure of 2-Methyl-4-isopropylheptane,
highlighting the connectivity of the atoms.

Caption: 2D graph representation of the 2-Methyl-4-isopropylheptane molecular structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Methyl-4-isopropylheptane chemical structure and
bonding]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14542083#2-methyl-4-isopropylheptane-chemical-
structure-and-bonding]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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